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Compound of Interest

Compound Name: Boc-NH-PEG4-NHS ester

Cat. No.: B611214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Boc-NH-PEG4-NHS
ester, a heterobifunctional crosslinker commonly used in bioconjugation, drug delivery, and the

development of antibody-drug conjugates (ADCs) and PROTACs. Adherence to these

guidelines is critical to ensure personnel safety and maintain the integrity of the reagent.

Chemical and Physical Properties
Boc-NH-PEG4-NHS ester is a polyethylene glycol (PEG) derivative containing a Boc-protected

amine and an N-hydroxysuccinimide (NHS) ester. The PEG4 spacer enhances solubility and

reduces the immunogenicity of the resulting conjugate.

Property Value

CAS Number 859230-20-9

Molecular Formula C20H34N2O10

Molecular Weight 462.49 g/mol [1]

Appearance
Colorless to light yellow viscous liquid or solid[2]

[3]

Purity Typically ≥95%

Solubility Soluble in DMSO and DMF
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Hazard Identification and Safety Precautions
Boc-NH-PEG4-NHS ester is classified as a hazardous substance. The following table

summarizes its hazard and precautionary statements according to the Globally Harmonized

System (GHS).
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GHS Classification Code Description

Hazard Statements H302 Harmful if swallowed.[2]

H315 Causes skin irritation.[2]

H319
Causes serious eye irritation.

[2]

H335
May cause respiratory

irritation.[2]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P264
Wash skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[2]

P302+P352
IF ON SKIN: Wash with plenty

of water.[2]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[2]

Handling and Storage
Proper handling and storage are crucial to maintain the stability and reactivity of Boc-NH-
PEG4-NHS ester.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling

this reagent.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Storage: Store the reagent in a tightly sealed container under an inert atmosphere (e.g.,

argon or nitrogen) in a freezer at -20°C.[2] This compound is moisture-sensitive, and

exposure to humidity can lead to hydrolysis of the NHS ester, rendering it inactive.

Handling: Before use, allow the container to warm to room temperature before opening to

prevent condensation of moisture inside the vial. Do not prepare stock solutions for long-

term storage, as the NHS ester moiety readily hydrolyzes in solution. Dissolve only the

required amount of the reagent immediately before use.

First Aid Measures
In case of exposure, follow these first aid procedures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor/physician.

If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation occurs, seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if respiratory irritation persists.
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If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing. Get immediate medical attention.

Experimental Protocols
The following is a general protocol for the conjugation of a primary amine-containing molecule

(e.g., a protein or an antibody) with Boc-NH-PEG4-NHS ester. This protocol should be

optimized for specific applications.

Materials:

Boc-NH-PEG4-NHS ester

Amine-containing molecule (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.5)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Preparation of the Amine-Containing Molecule: Ensure the protein solution is in an amine-

free buffer. Buffers containing primary amines like Tris will compete with the target molecule

for reaction with the NHS ester.

Dissolving the NHS Ester: Immediately before use, dissolve the required amount of Boc-NH-
PEG4-NHS ester in a small volume of anhydrous DMF or DMSO.

Conjugation Reaction: Add the dissolved Boc-NH-PEG4-NHS ester to the protein solution.

The molar ratio of the NHS ester to the protein should be optimized to achieve the desired

degree of labeling. A common starting point is a 10- to 20-fold molar excess of the NHS

ester.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C

overnight with gentle stirring.
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Quenching the Reaction: Add the quenching buffer to the reaction mixture to consume any

unreacted NHS ester. A final concentration of 50-100 mM of Tris is typically sufficient.

Incubate for 30 minutes at room temperature.

Purification: Remove excess, unreacted reagent and byproducts by dialysis against a

suitable buffer or by using size-exclusion chromatography.

Characterization: Characterize the resulting conjugate to determine the degree of

PEGylation and confirm its integrity and functionality.

Signaling Pathways and Experimental Workflows
Boc-NH-PEG4-NHS ester is a versatile tool in drug development, particularly in the

construction of Antibody-Drug Conjugates (ADCs). The following diagram illustrates a

generalized workflow for the synthesis of an ADC using this linker.
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Caption: Generalized workflow for Antibody-Drug Conjugate (ADC) synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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